Ethyl 5,5-Difluorohexanoate
Overview
Description
Ethyl 5,5-Difluorohexanoate is a useful research compound. Its molecular formula is C8H14F2O2 and its molecular weight is 180.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Applications in Materials Science : Metal alkanoates, specifically metal 2-ethylhexanoates, which are structurally similar to Ethyl 5,5-Difluorohexanoate, find wide applications in materials science. They are used as metal-organic precursors, catalysts for ring-opening polymerizations, and in painting industries for their properties as driers (Mishra, Daniele, & Hubert-Pfalzgraf, 2007).
Sustainability Metrics in Chemical Research : The use of sustainability metrics in chemical research, such as the production of higher alcohols from ethanol, including compounds like 2-Ethyl-1-hexanol, has been studied. This research helps in understanding the environmental and economic impacts of chemical processes, which is essential for developing sustainable chemical practices (Patel et al., 2015).
Biochemical Synthesis Applications : Biochemical methods have been explored for synthesizing compounds like ethyl 5-(S)-hydroxyhexanoate, which shares structural similarities with this compound. These methods involve reduction of keto-esters and nitriles, enzymatic resolution, and hydrolysis to produce enantiomerically pure compounds (Nanduri et al., 2001).
Use as a Catalyst in Organic Synthesis : Iron(III) 2-ethylhexanoate, structurally related to this compound, has been used as a catalyst in organic synthesis. It shows potential in stereoselective Diels–Alder reactions, producing specific organic compounds (Gorman & Tomlinson, 1998).
Fragrance Compound Synthesis : Ethyl 6-acetoxyhexanoate, a compound with a structural resemblance to this compound, has been synthesized for use in fragrances. This synthesis process could provide insights into the potential application of this compound in the fragrance industry (McCullagh & Hirakis, 2017).
properties
IUPAC Name |
ethyl 5,5-difluorohexanoate |
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InChI |
InChI=1S/C8H14F2O2/c1-3-12-7(11)5-4-6-8(2,9)10/h3-6H2,1-2H3 |
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InChI Key |
HRPQITWESCANBX-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCOC(=O)CCCC(C)(F)F |
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Molecular Formula |
C8H14F2O2 |
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DSSTOX Substance ID |
DTXSID50679341 |
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| Record name | Ethyl 5,5-difluorohexanoate | |
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Molecular Weight |
180.19 g/mol |
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CAS RN |
503-55-9 |
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| Record name | Ethyl 5,5-difluorohexanoate | |
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Retrosynthesis Analysis
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